Cas no 2890-62-2 (1-(1-Methylcyclohexyl)ethanone)

• Product Name: 1-(1-Methylcyclohexyl)ethanone
• CAS No: 2890-62-2
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD22414398
• CID: 1438067
• PubChem ID: 544198
• Update Time: 2025-10-30

1-(1-Methylcyclohexyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclohexyl)ethanone
• 1-Acetyl-1-methylcyclohexane
• methyl methylcyclohexyl ketone
• Ethanone, 1-(1-methylcyclohexyl)-
• SureCN6866082
• 1-(1-Methyl-cyclohexyl)-ethanone
• 1-(1-Methyl-cyclohexyl)-aethanon
• 1-Methyl-hexahydroacetophenon
• AC1LBXJQ
• methyl 1-methylcyclohexyl ketone
• 1-Methyl-1-acetyl-cyclohexan
• UBMBCDFRVPGSSQ-UHFFFAOYSA-N
• 1-(1-methylcyclohexyl)ethan-1-one
• 1-methylcyclohexyl methyl ketone
• (4r)-acetyl-1-methylcyclohexane
• 4878AJ
• Methyl-(1-methyl-cyclohexyl) ketone
• TRA0161137
• SY028480
• 2890-62-2
• CAA89062
• MFCD22414398
• DA-31601
• CS-11701
• SCHEMBL6866082
• DTXSID90337716
• EN300-1838707
• CS-0450492
• AKOS025243407
• NS00096285
• A11159
• 1-(1-Methylcyclohexyl)ethanone

• MDL： MFCD22414398
• Inchi： 1S/C9H16O/c1-8(10)9(2)6-4-3-5-7-9/h3-7H2,1-2H3
• InChI Key： UBMBCDFRVPGSSQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C)CCCCC1

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.4

Experimental Properties

• Density: 0.9504
• Boiling Point: 186.2°C (estimate)
• Refractive Index: 1.4543
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1-Methylcyclohexyl)ethanone

Comprehensive Overview of 1-(1-Methylcyclohexyl)ethanone (CAS No. 2890-62-2): Properties, Applications, and Industry Insights

1-(1-Methylcyclohexyl)ethanone (CAS 2890-62-2), also known as Methylcyclohexyl Ethyl Ketone, is a specialized organic compound belonging to the ketone family. Its unique cyclohexyl structure combined with a methyl substitution makes it a versatile intermediate in fine chemical synthesis. This compound has garnered attention in industries ranging from fragrance formulation to pharmaceutical research, particularly due to its balanced lipophilicity and steric properties.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 1-(1-Methylcyclohexyl)ethanone through catalytic methods. A 2023 study highlighted its potential as a precursor for sustainable solvent systems, aligning with the global push for eco-friendly industrial alternatives. The compound's low volatility and thermal stability make it particularly valuable in high-temperature applications where conventional ketones may degrade.

In the flavor and fragrance industry, this ketone's woody-amber olfactory profile has been explored for novel perfume fixatives. Its structural similarity to muscone derivatives allows it to function as a cost-effective aroma enhancer, addressing the market demand for long-lasting scent formulations. Analytical studies using GC-MS techniques have confirmed its compatibility with common perfumery bases.

The pharmaceutical sector has investigated 2890-62-2 as a building block for chiral synthons. Its sterically hindered carbonyl group shows promise in asymmetric synthesis, particularly for terpenoid-derived APIs. Researchers are examining its potential in creating controlled-release drug matrices, capitalizing on the compound's hydrolysis resistance in physiological conditions.

From a material science perspective, 1-(1-Methylcyclohexyl)ethanone has demonstrated utility in polymer modification. Its incorporation into acrylate copolymers enhances UV stability while maintaining optical clarity - a critical requirement for advanced coating applications. Patent literature reveals its use in specialty adhesives where thermal resistance above 150°C is essential.

Analytical characterization of CAS 2890-62-2 typically involves FTIR spectroscopy (showing strong C=O stretch at 1715 cm⁻¹) and NMR studies (δ 1.0-2.5 ppm for cyclohexyl protons). The compound's physical properties - including its boiling point of 210-212°C and refractive index of 1.456 - make it distinguishable from similar alicyclic ketones. These parameters are crucial for quality control in industrial applications.

Emerging research explores biocatalytic routes for producing Methylcyclohexyl Ethyl Ketone, responding to the bio-based chemicals market growth. Enzymatic approaches using modified ketoreductases show potential for achieving higher enantiomeric purity compared to traditional chemical synthesis. This aligns with the FDA's push for cleaner manufacturing processes in excipient production.

Regulatory profiles indicate 2890-62-2 complies with major chemical inventories (TSCA, EINECS). Its REACH registration status and OECD screening data support its use in consumer product applications. Proper handling requires standard organic solvent precautions, though its moderate water solubility (0.5 g/L at 20°C) simplifies waste management procedures.

The commercial availability of 1-(1-Methylcyclohexyl)ethanone has expanded with custom synthesis providers offering GMP-grade material. Market analysis shows growing demand from Asia-Pacific specialty chemical manufacturers, particularly for electronic-grade solvents in semiconductor fabrication. Its high purity variants (≥99.5%) command premium pricing in high-tech applications.

Future developments may focus on derivatization techniques to enhance the compound's functionality. Preliminary studies on α-halogenated derivatives show promise for click chemistry applications. As computational chemistry advances, molecular modeling of this ketone's interactions could unlock new catalytic applications in organometallic chemistry.